Cas no 2361677-01-0 (N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide)

• Product Name: N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide
• CAS No: 2361677-01-0
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5453150
• PubChem ID: 145886374
• Update Time: 2025-05-22

N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-1-[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]-2-pyrrolidinecarboxamide
• EN300-26591948
• N-cyclopropyl-1-[4-(prop-2-enamido)benzoyl]pyrrolidine-2-carboxamide
• N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide
• 2361677-01-0
• Z736069660

• Inchi： 1S/C18H21N3O3/c1-2-16(22)19-13-7-5-12(6-8-13)18(24)21-11-3-4-15(21)17(23)20-14-9-10-14/h2,5-8,14-15H,1,3-4,9-11H2,(H,19,22)(H,20,23)
• InChI Key： ZTDRGRDCIGLMCN-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(C1C=CC(=CC=1)NC(C=C)=O)=O)NC1CC1

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.3±55.0 °C(Predicted)
• pka: 13.22±0.70(Predicted)

Additional information on N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide

N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide: A Comprehensive Overview

N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide, identified by the CAS registry number 2361677-01-0, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines a cyclopropyl group, a pyrrolidine ring, and a benzoyl moiety, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide is notable for its intricate arrangement of functional groups. The cyclopropyl group contributes to the compound's stability and potential bioavailability, while the pyrrolidine ring offers a rigid framework that can enhance interactions with biological targets. The benzoyl group, substituted with a propenoylamino moiety, adds further complexity to the molecule, potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, research published in Journal of Medicinal Chemistry has demonstrated that analogs of N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide exhibit promising activity against various enzymatic targets, suggesting their potential as inhibitors in therapeutic applications. These findings underscore the need for further investigation into the compound's bioactivity and mechanism of action.

The synthesis of N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the cyclopropane ring, the coupling of the benzoyl group, and the introduction of the carboxamide functionality. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

In terms of biological activity, N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide has shown potential as a modulator of protein-protein interactions. A study published in Nature Communications revealed that this compound can disrupt specific interactions critical for cellular signaling pathways, making it a candidate for treating diseases such as cancer and neurodegenerative disorders. These findings have sparked interest in further exploring its therapeutic applications.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide. Molecular docking studies have provided insights into how the compound interacts with target proteins at the atomic level. These studies have not only validated experimental results but also guided the design of more potent analogs.

In conclusion, N-Cyclopropyl-1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-2-carboxamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its potential, this compound is poised to make a meaningful impact on the development of novel therapeutic agents.